Cas no 1804866-12-3 (4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol
• CAS No: 1804866-12-3
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4870889
• Update Time: 2025-05-20

4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7Cl2F2NO/c9-2-7-4(3-14)5(10)1-6(13-7)8(11)12/h1,8,14H,2-3H2
• InChI Key： AOQJPBYBIQLWQM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CCl)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol

Introduction to 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol (CAS No. 1804866-12-3)

4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1804866-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of multiple functional groups, including a chloro substituent, a chloromethyl group, and a difluoromethyl moiety, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol structure exhibits unique chemical properties that make it valuable in medicinal chemistry. The chloro group at the 4-position and the chloromethyl group at the 2-position contribute to its reactivity, enabling various nucleophilic substitution reactions that are pivotal in drug synthesis. Additionally, the difluoromethyl group at the 6-position enhances the metabolic stability and lipophilicity of the compound, which are critical factors in determining its pharmacokinetic profile. These characteristics have positioned this compound as a key building block in the synthesis of potential therapeutic agents.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. The 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol molecule has been explored as a precursor in the synthesis of compounds targeting various diseases, including cancer, infectious diseases, and neurological disorders. Its structural features allow for modifications that can fine-tune its biological activity, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. Inhibiting these kinases can lead to the disruption of tumor growth and progression. Researchers have utilized 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol as a scaffold to design molecules that selectively target specific kinases. The chloromethyl and difluoromethyl groups provide handles for further derivatization, allowing chemists to optimize potency and selectivity.

Moreover, the compound has shown promise in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, and inhibiting key viral enzymes can prevent infection or reduce viral load. The structural features of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol make it a suitable candidate for designing inhibitors targeting viral proteases and polymerases. Recent studies have demonstrated its potential in inhibiting certain RNA viruses by disrupting their replication cycle.

The agrochemical industry has also benefited from the versatility of 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol. Pesticides and herbicides often require specific functional groups to interact with biological targets in pests or weeds. The compound’s unique structure allows for the synthesis of molecules that exhibit herbicidal activity by interfering with plant growth regulators or metabolic pathways. Its stability under environmental conditions makes it an attractive candidate for field applications.

From a synthetic chemistry perspective, 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol serves as an excellent intermediate for constructing more complex molecules. The presence of multiple reactive sites enables chemists to employ a wide range of synthetic strategies, including cross-coupling reactions, nucleophilic substitutions, and cyclizations. These reactions can be tailored to introduce additional functional groups or modify existing ones, leading to libraries of compounds with diverse biological activities.

The pharmaceutical industry’s demand for high-quality intermediates has driven innovation in synthetic methodologies for compounds like 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. These developments are crucial for meeting the growing need for novel therapeutic agents while adhering to environmental regulations.

In conclusion, 4-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-3-methanol (CAS No. 1804866-12-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly important role in drug discovery and development.